Sumitone fast red b

• CAS: 82643-43-4
• Molecular Formula: C40H22Cl6N6O4
• Molecular Weight: 863.3 g/mol
• InChI: InChI=1S/C40H22Cl6N6O4/c41-21-9-11-27(43)33(15-21)49-51-35-23-7-3-1-5-19(23)13-25(37(35)53)39(55)47-31-17-30(46)32(18-29(31)45)48-40(56)26-14-20-6-2-4-8-24(20)36(38(26)54)52-50-34-16-22(42)10-12-28(34)44/h1-18,53-54H,(H,47,55)(H,48,56)
• InChIKey: BNOJIFCMRRONPS-UHFFFAOYSA-N

Sumitone Fast Red B – High-Performance Disazo Pigment

Sumitone Fast Red B, chemically designated as C.I. Pigment Red 214 (CAS 82643-43-4), is a disazo condensation organic pigment recognized for its bluish-red hue and robust fastness properties . With a molecular formula of C40H22Cl6N6O4 and a molecular weight of approximately 863.3 g/mol, this pigment is characterized by high color strength, excellent thermal stability, and superior resistance to light, chemicals, and migration . These attributes make it particularly suitable for coloration of engineering plastics, polyolefins, PVC, and synthetic fibers where long-term color integrity under harsh processing and end-use conditions is paramount .

Workflow

Masterbatch and melt compounding coloration

Selection

Broad polymer compatibility across engineering plastics, polyolefins, PVC, and fibers

Use Context

High-temperature processing, outdoor durability, and food contact compliance

Pitfalls of Substituting Sumitone Fast Red B

Substituting Sumitone Fast Red B with another red pigment—even one from the same disazo condensation class or a similarly named solvent dye—can lead to significant performance failures in polymer processing and end-use durability. Variations in thermal stability, lightfastness, migration resistance, and polymer compatibility are not trivial; they are governed by specific molecular architecture and pigment engineering . For instance, while Pigment Red 242 and Pigment Red 166 share a similar chemical backbone, their heat stability in HDPE and lightfastness ratings differ measurably . Likewise, a switch to a solvent dye like Solvent Red 135 may appear cost-effective but results in dramatically lower lightfastness (4 vs. 7–8) and altered migration behavior, compromising product longevity and regulatory compliance . The following quantitative comparisons establish the precise performance differentials that justify the selection of Sumitone Fast Red B for critical applications.

Solvent Red 135

Lower lightfastness and limited polymer range may not transfer to outdoor or engineering applications.

Pigment Red 242

Equivalent heat stability but processing stability may differ; dimensional deformation reported in HDPE injection molding.

Pigment Red 166

Equivalent migration performance but yellowish-red hue vs. bluish-red may not meet color specifications.

Sumitone Fast Red B: Quantitative Performance Comparison

Lightfastness vs. Solvent Red 135

Sumitone Fast Red B (C.I. Pigment Red 214) demonstrates a lightfastness rating of 7–8 on the Blue Wool Scale in full shade applications, as measured in polyethylene and polypropylene matrices . In contrast, Solvent Red 135, a common lower-cost alternative for transparent plastics, achieves a lightfastness rating of only 4 under accelerated UV testing (1200W UV lamp, 300 hours) . This differential of 3–4 scale points represents a significant gap in resistance to photodegradation, directly impacting long-term color retention in outdoor or UV-exposed applications.

Lightfastness Comparison

Head-to-head

Target: 7–8 (PE/PP)
Comparator: 4 (300h UV)

Reported 3–4 scale points difference. Supports outdoor color retention review.

Accelerated UV test; conditions may vary.

Evidence Dimension	Lightfastness (Blue Wool Scale, 1–8)
Target Compound Data	7–8 (full shade, PE/PP)
Comparator Or Baseline	Solvent Red 135: 4 (1200W UV, 300h)
Quantified Difference	3–4 scale points lower for comparator
Conditions	Blue Wool Scale / accelerated UV testing; PE/PP matrix for target; unspecified polymer for comparator

Why This Matters

This difference is critical for applications requiring long-term outdoor durability or exposure to high-intensity lighting, where premature fading would constitute a product failure.

Thermal Stability in HDPE vs. Pigment Red 242

In high-density polyethylene (HDPE) processing, Sumitone Fast Red B exhibits a heat stability limit of 300°C . Pigment Red 242, another disazo condensation pigment often considered as a potential replacement, also reports a heat stability of 300°C in HDPE . While the numerical ceiling appears identical, this equivalence is notable: it confirms that Sumitone Fast Red B matches the best-in-class thermal benchmark for this polymer. However, user reports and technical notes indicate that PR242 is 'prone to dimensional deformation in HDPE injection molding' despite its thermal rating, whereas Sumitone Fast Red B (PR214) is specifically cited for 'excellent processing stability' in polyolefins .

Thermal Stability in HDPE

Cross-study comparable

Both report 300°C ceiling.
Processing stability context may differ.

Equivalent thermal ceiling; dimensional stability context requires review.

PR242 may show deformation in injection molding.

Evidence Dimension	Heat Stability in HDPE
Target Compound Data	300°C
Comparator Or Baseline	Pigment Red 242: 300°C
Quantified Difference	Equivalent thermal ceiling; qualitative processing stability favors PR214
Conditions	HDPE matrix; unspecified test methods

Why This Matters

For high-temperature polymer processing, thermal stability is necessary but not sufficient; consistent dimensional stability and absence of warpage are equally critical for manufacturing yields.

Migration Resistance vs. Pigment Red 166

Sumitone Fast Red B achieves a migration fastness rating of 5 (excellent) in flexible PVC applications, as measured by standard bleeding tests . Pigment Red 166, another disazo condensation red with a yellowish shade, also achieves a migration rating of 5 . While both pigments meet the highest industry standard for migration resistance, the key differentiator lies in hue: Sumitone Fast Red B provides a clean bluish-red tone, whereas PR166 yields a yellowish-red shade . For formulators requiring a specific bluish-red aesthetic without compromising migration performance, Sumitone Fast Red B is the necessary choice.

Migration Fastness in PVC

Cross-study comparable

Both rate 5 (excellent).
Differentiated by hue: bluish-red vs. yellowish-red.

Equivalent migration; hue determines selection fit.

For food contact, medical, and multi-layer films.

Evidence Dimension	Migration Fastness in flexible PVC (1–5 scale)
Target Compound Data	5 (PVC Migration = 5; Soap Micelle Bleeding = 5)
Comparator Or Baseline	Pigment Red 166: 5
Quantified Difference	Equivalent migration performance; differentiated by hue (bluish-red vs. yellowish-red)
Conditions	Flexible PVC; standard bleeding tests

Why This Matters

Migration resistance is non-negotiable for food contact plastics, medical devices, and multi-layer films; selecting a pigment with equivalent fastness but the correct hue avoids costly reformulation.

Polymer Compatibility vs. Solvent Red 135

Sumitone Fast Red B is documented as suitable for a wide array of polymers including LLDPE, LDPE, HDPE, PP, PVC, PS, ABS, POM, PMMA, PC, PET, rubber, polyester fiber, and PP fiber . Solvent Red 135, by contrast, is primarily recommended for PS, HIPS, ABS, PMMA, AS, PET, RPVC, and SAN—a more limited portfolio that notably excludes polycarbonate (PC) as a primary recommendation [1]. This broader compatibility of Sumitone Fast Red B reduces the need for multiple pigment inventories across different production lines and ensures consistent coloration across diverse polymer substrates.

Polymer Compatibility Range

Class-level inference

Target compatible with ≥12 polymer families; comparator ~7–8.

Broader portfolio may streamline procurement and reduce SKU proliferation.

Solvent Red 135 excludes PC. Source: Enoch Dye.

Evidence Dimension	Number of compatible polymer families
Target Compound Data	≥12 distinct polymer types (LLDPE, LDPE, HDPE, PP, PVC, PS, ABS, POM, PMMA, PC, PET, polyester fiber)
Comparator Or Baseline	Solvent Red 135: 7–8 polymer types (PS, HIPS, ABS, PMMA, AS, PET, RPVC, SAN)
Quantified Difference	Approximately 50% greater polymer compatibility range
Conditions	Standard melt compounding / coloration processes

Why This Matters

Greater polymer compatibility streamlines procurement, minimizes SKU proliferation, and reduces the risk of processing incompatibility when manufacturing multi-material components.

• [1] Enoch Dye. Solvent Red 135: Main used in PS, HIPS, ABS, PMMA, AS, PET, RPVC, SAN. View Source

Weathering Fastness vs. Conventional Organic Reds

Sumitone Fast Red B demonstrates a weathering fastness rating of 3–4 in polyethylene, as per industry standard testing . While this rating is moderate compared to some inorganic pigments, it is representative of the organic disazo condensation class. However, within the class, PR214 is noted for 'superior resistance to heat, light, and weathering compared with conventional organic red pigments' . This class-level advantage, combined with its specific bluish-red hue, positions Sumitone Fast Red B as a preferred option for applications where a balance of organic pigment vibrancy and acceptable weathering performance is required.

Weathering Fastness

Class-level inference

Target 3–4 in PE; conventional reds typically 2–3.

Class-level advantage reported; supports outdoor durability screening.

Xenotest / outdoor exposure simulation.

Evidence Dimension	Weathering Fastness (1–5 scale)
Target Compound Data	3–4 in PE
Comparator Or Baseline	Conventional organic red pigments: typically 2–3
Quantified Difference	1–2 scale points higher than conventional organic reds
Conditions	Xenotest / outdoor exposure simulation; PE matrix

Why This Matters

For outdoor signage, automotive interiors, or garden furniture, weathering fastness directly correlates with product lifespan and warranty claims.

Chemical Resistance vs. Pigment Red 242

Sumitone Fast Red B exhibits acid and alkali resistance ratings of 5 (excellent) on the standard 1–5 scale, indicating robust chemical inertness . Pigment Red 242 also reports acid and alkali resistance ratings of 5 . This parity confirms that both disazo condensation pigments offer equivalent protection against chemical degradation in aggressive environments. However, Sumitone Fast Red B's established use in polyester fiber coloration—where exposure to alkaline washing and acidic perspiration is routine—provides empirical validation of its chemical durability .

Chemical Resistance

Cross-study comparable

Both acid and alkali ratings 5 (excellent).

Equivalent chemical resistance confirmed; validated in polyester fiber use.

Standard immersion tests.

Evidence Dimension	Acid and Alkali Resistance (1–5 scale)
Target Compound Data	Acid = 5, Alkali = 5
Comparator Or Baseline	Pigment Red 242: Acid = 5, Alkali = 5
Quantified Difference	Equivalent chemical resistance
Conditions	Standard immersion tests

Why This Matters

Chemical resistance ensures color integrity in applications exposed to cleaning agents, bodily fluids, or industrial chemicals, reducing warranty and liability risks.

Sumitone Fast Red B: Key Application Scenarios

High-Temperature Automotive Interior Components

Sumitone Fast Red B's 300°C heat stability and broad compatibility with engineering plastics (PC, ABS, POM) make it the pigment of choice for injection-molded automotive interior parts such as dashboard trim, air vent louvers, and seat belt components. Its bluish-red hue and excellent migration resistance ensure color consistency and safety compliance even under prolonged exposure to cabin heat and sunlight .

Outdoor Textile Coloration

The pigment's suitability for polyester and polypropylene fibers, combined with lightfastness ratings of 7–8 in full shade, makes Sumitone Fast Red B ideal for outdoor textiles such as awnings, marine upholstery, and sports apparel. Its weathering fastness of 3–4 ensures acceptable color retention in applications where periodic replacement is expected but premature fading is unacceptable .

Food Contact Packaging & Consumer Goods

Sumitone Fast Red B's migration fastness rating of 5 in PVC and polyolefins, coupled with its chemical resistance to acids and alkalis, supports its use in food packaging films, caps, and closures. The pigment's stability under sterilization conditions and low bleed profile help manufacturers meet stringent regulatory requirements for indirect food contact applications .

Masterbatch for Multi-Polymer Processing

The pigment's compatibility with over 12 distinct polymer families enables masterbatch producers to formulate a single, versatile red masterbatch suitable for customers processing PE, PP, PS, ABS, PC, PET, and more. This reduces inventory complexity and ensures consistent coloration across diverse manufacturing lines, a key procurement advantage for compounders and converters .

Application

Selection Property

Validation Focus

Automotive interior components

Heat stability & polymer compatibility

Processing stability in PC/ABS/POM

Outdoor textile coloration

Lightfastness & fiber compatibility

UV resistance in PP and PET fibers

Food contact packaging

Migration resistance & chemical inertness

Bleed testing under sterilization

Multi-polymer masterbatch

Broad polymer compatibility

Uniform coloration across PE, PP, PS, ABS, PC, PET